Cas no 2228307-60-4 (2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride
• CAS No: 2228307-60-4
• MF: C₈H₇ClFNO₄S
• MW: 267.661883592606
• CID: 5865936
• PubChem ID: 165695348
• Update Time: 2025-10-31

2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride
• EN300-1989226
• 2228307-60-4

• Inchi： 1S/C8H7ClFNO4S/c9-16(14,15)4-3-6-5-7(10)1-2-8(6)11(12)13/h1-2,5H,3-4H2
• InChI Key： WMHOGBHSBQFEPH-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=C(C=CC=1[N+](=O)[O-])F)(=O)=O

Computed Properties

• Exact Mass: 266.9768347g/mol
• Monoisotopic Mass: 266.9768347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride

Research Brief on 2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride (CAS: 2228307-60-4): Recent Advances and Applications

2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride (CAS: 2228307-60-4) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of targeted therapeutics and diagnostic agents. Recent studies have highlighted its utility in the construction of sulfonamide-based inhibitors, which are pivotal in modulating enzyme activity and protein-protein interactions. The presence of the fluoro and nitro substituents on the phenyl ring enhances its reactivity and selectivity, making it a valuable building block in drug discovery pipelines.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the application of 2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride in the design of covalent inhibitors for serine proteases. The study demonstrated that the compound's electrophilic sulfonyl chloride group facilitates efficient covalent binding to active-site residues, thereby inhibiting protease activity with high specificity. This approach was validated in vitro against thrombin and factor Xa, showcasing its potential for anticoagulant therapy. The findings underscore the compound's role in addressing challenges related to off-target effects and drug resistance in protease-targeted therapies.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where 2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride was employed to synthesize sulfonamide-linked small-molecule probes for imaging applications. The probes exhibited enhanced fluorescence properties and stability in physiological conditions, enabling real-time visualization of tumor-associated carbonic anhydrase IX in preclinical models. This innovation opens new avenues for non-invasive cancer diagnostics and theranostics, leveraging the compound's unique chemical properties.

From a synthetic perspective, recent optimizations in the preparation of 2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride have improved its scalability and purity. A 2024 Organic Process Research & Development article detailed a novel continuous-flow synthesis method that reduces byproduct formation and enhances yield (>85%) compared to traditional batch processes. This methodological advancement is critical for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.

In conclusion, 2-(5-fluoro-2-nitrophenyl)ethane-1-sulfonyl chloride continues to emerge as a pivotal tool in chemical biology, with applications spanning drug discovery, diagnostic imaging, and process chemistry. Its unique structural features and reactivity profile position it as a key enabler of next-generation therapeutics. Future research directions may focus on expanding its utility in PROTACs (proteolysis-targeting chimeras) and other emerging modalities, further solidifying its role in modern medicinal chemistry.